This article discusses the overpressure of a gas explosion and the performance of applying water mist for explosion suppression. According to the experimental results, the larger the opening area, the more difficult it is for pressure to accumulate, resulting in lower overpressure of a gas explosion. When the opening was opened under a high air speed environment, the amount of entrained air was greater. Consequently, the occurrence time of the explosion was shorter than at a low air speed. Despite the water mist nozzle being installed outside the enclosure, a propane gas explosion still occurred regardless of the amount of water mist used, failing to suppress the explosion. However, the water mist nozzle installed inside the enclosure supplied an adequate amount of water mist that could wash a part of the propane, resulting in the fuel concentration dropping below the lower explosion limit, hindering the occurrence of an explosion.

Electrical cable sheaths are the most abundant fire load in nuclear power plants, mainly in rooms that are kept in under slight pressure. This configuration leads fires to grow in under-ventilated ...

Thin filament pyrometry is used to measure the time-varying temperature field in a 1-m methanol pool fire. A digital camera with optical filters and zoom lens recorded the emission intensity of an array of 12-µm silicon–carbide filaments oriented horizontally at various heights across the steadily burning pool fire. A 50-µm-diameter thermocouple measured the temperature at locations corresponding to the filament positions. A correlation was developed between the local probability density functions of the thermocouple time-series measurements corrected for radiation and thermal inertia effects and the camera grayscale pixel intensity of the filaments. A regression analysis yields the local mean temperature and its variance. The time series of the temperature field is transformed into average values during consecutive phases of the fire’s puffing cycle, providing quantitative insight into the complex and dynamic structure of a turbulent fire.

Synthesising data from fire scenarios using fire simulations requires iterative running of these simulations. For real-time synthesising, faster-than-real-time simulations are thus necessary. In this article, different model types are assessed according to their complexity to determine the trade-off between the accuracy of the output and the required computing time. A threshold grid size for real-time computational fluid dynamic simulations is identified, and the implications of simplifying existing field fire models by turning off sub-models are assessed. In addition, a temperature correction for two zone models based on the conservation of energy of the hot layer is introduced, to account for spatial variations of temperature in the near field of the fire. The main conclusions are that real-time fire simulations with spatial resolution are possible and that it is not necessary to solve all fine-scale physics to reproduce temperature measurements accurately. There remains, however, a gap in performance between computational fluid dynamic models and zone models that must be explored to achieve faster-than-real-time fire simulations.

A sensitivity analysis is performed using the Morris method to prioritize the input parameters of a pyrolysis model according to their degree of influence on the heat release rate (HRR). Moreover, ...

A flame-retardant polylactic acid composite added with piperazine pyrophosphate and melamine cyanurate was developed. Piperazine pyrophosphate and melamine cyanurate showed synergistic effect in th...

CIB correlations for compartment burning rates and average gas temperatures are examined for accuracy, utility, and generality. The results are applied to modeling the fire on 9/11 in WTC 1. Specific information is used from the NIST investigation. It is demonstrated that simple heat transfer modeling can predict the truss steel rod temperatures for the E119 tests of WTC done by NIST. The CIB temperature correlation and steel truss modeling are used to predict burning conditions for the WTC 1 96th floor fire and compared to the NIST results. Here a consideration of fuel loads from 20 to 40 kg/m2 was considered compared to just 20 used by NIST. The results suggest that the fully insulated truss bar temperatures would achieve higher values for higher fuel loads. A critical steel truss temperature of 650°C could support failure of the trusses as a theory for the collapse of the towers.

Water spray remains the most effective, environment-friendly and economical way of fighting accidental or unwanted fires, and this is largely due to its thermal characteristics. The mechanism of fire suppression by sprinkler water sprays is influenced by numerous factors, which have been the focus of years’-long and on-going research studies to improve its extinguishing performances. A comprehensive review study was carried out in this study to assess the level of technological know-how and current state of research in the field. A total of 2473 published articles spanning 50 years (i.e. 1970–2020) were systematically collected and analysed, whereby more than 100 relevant articles were selected and integrated in the discussion. In particular, the review focuses on research relating to the interactions of sprinkler sprays with flame, fire plume and hot surfaces, aiming to provide a better understanding of the phenomena involved in fire suppression.

This study proposes a new reduced-size plate thermometer with a modified shape and improved insulation performance in order to resolve problems commonly found when using conventional plate thermometers to measure incident heat flux in fire environments, for example, a low spatial resolution caused by the large plate area and a non-uniform temperature distribution on the plate. The main results of this study showed that the new plate thermometer exhibits high spatial temperature uniformity, and that the plate thermometer can be reduced in size to 30 mm. Moreover, it was found that the relative error of the incident heat flux of the plate thermometer was substantially reduced compared to that of a heat flux meter using a conduction correction factor expressed as a third-order polynomial function of heat flux, rather than using an average empirical constant calculated from measurement over a wide range of heat fluxes. Finally, it was confirmed that the incident heat flux measured by the new reduced-size plate thermometer in a heptane pool fire was in good agreement with the heat flux meter measurements during the rapid-fire growth, fully developed and decay phases of a fire.

Artificial turf structures are increasingly used in closed areas and have to comply with the European fire standard for building products (EN ISO 13501-1). The main test to evaluate the fire performance of flooring products is the EN ISO 9239-1 radiant panel test. The test principle is to determine the critical heat flux of floorings exposed to a forced ignition and a specific heat flux profile. As large amounts of material are needed to perform the test, the development of a radiant panel test at reduced scale was considered. The experimental design methodology was implemented to mimic the heat flux profile. The fire performance of artificial turf structures was evaluated at both scales and the results were compared. The burnt lengths of the specimens and thus the critical heat flux are similar for both scales. Thus, the downscaled device could advantageously be used for high throughput development of artificial turf structures.